![molecular formula C14H11ClO B2688077 2-[(4-Chlorophenyl)methyl]benzaldehyde CAS No. 1321539-25-6](/img/structure/B2688077.png)
2-[(4-Chlorophenyl)methyl]benzaldehyde
Description
2-[(4-Chlorophenyl)methyl]benzaldehyde, also known as 4-Chlorobenzylidene-2-phenylhydrazine (CBPH), is a chemical compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Optical Properties of Metal Complexes
A study by Barberis and Mikroyannidis (2006) investigated the synthesis and properties of aluminum and zinc complexes derived from substituted benzaldehydes, focusing on their spectroscopic, thermal, thermomechanical, and optical properties. These complexes exhibited higher thermal stability and solubility in common organic solvents, emitting blue-green light, suggesting potential applications in materials science, particularly in the development of photoluminescent materials (Barberis & Mikroyannidis, 2006).
Bioproduction of Benzaldehyde
Craig and Daugulis (2013) explored the bioproduction of benzaldehyde, a key molecule in the flavor industry, using Pichia pastoris in a two-phase partitioning bioreactor. This approach, aimed at overcoming the inhibitory effects of benzaldehyde on the transformation process, indicates a sustainable method for producing high-value chemical compounds from biological sources, highlighting the potential industrial and environmental benefits of biotechnological production methods (Craig & Daugulis, 2013).
Catalytic Oxidation to Benzaldehyde
Research by Sharma, Soni, and Dalai (2012) on the oxidation of benzyl alcohol to benzaldehyde using a sulfated Ti-SBA-15 catalyst demonstrated enhanced conversion rates and selectivity. This study highlights the importance of catalyst design in chemical synthesis processes, offering insights into efficient and selective oxidation methods that could be relevant for the conversion of related compounds (Sharma, Soni, & Dalai, 2012).
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO/c15-14-7-5-11(6-8-14)9-12-3-1-2-4-13(12)10-16/h1-8,10H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVVBWUHNZYTNBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=CC=C(C=C2)Cl)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1321539-25-6 |
Source
|
| Record name | 2-[(4-chlorophenyl)methyl]benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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